Cas no 19853-62-4 (5,7-Dichloroquinoxaline)

• Product Name: 5,7-Dichloroquinoxaline
• CAS No: 19853-62-4
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• CID: 3033755
• PubChem ID: 16640860
• Update Time: 2025-10-11

5,7-Dichloroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 5,7-二氯喹喔啉
• 5,7-dichloroquinoxaline
• Quinoxaline, 5,7-dichloro-
• D77234
• 19853-62-4
• CS-B0989
• AKOS005064526
• 5,7-Dichloroquinoxaline

• Inchi： 1S/C8H4Cl2N2/c9-5-3-6(10)8-7(4-5)11-1-2-12-8/h1-4H
• InChI Key： LOQKZEVMFJEELH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C1=NC=CN=2)Cl

Computed Properties

• Exact Mass: 197.9751535g/mol
• Monoisotopic Mass: 197.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8

Additional information on 5,7-Dichloroquinoxaline

Recent Advances in the Study of 5,7-Dichloroquinoxaline (CAS: 19853-62-4) and Its Applications in Chemical Biology and Medicine

5,7-Dichloroquinoxaline (CAS: 19853-62-4) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile applications. Recent studies have explored its potential as a building block for the synthesis of novel bioactive molecules, particularly in the development of antimicrobial, anticancer, and antiviral agents. This research brief aims to summarize the latest findings related to 5,7-Dichloroquinoxaline, focusing on its synthesis, biological activity, and therapeutic potential.

One of the key advancements in the study of 5,7-Dichloroquinoxaline involves its role as a precursor in the synthesis of quinoxaline derivatives. Researchers have developed efficient synthetic routes to modify the core structure, enabling the introduction of various functional groups to enhance its pharmacological properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 5,7-Dichloroquinoxaline derivatives exhibit potent inhibitory activity against bacterial enzymes, making them promising candidates for combating antibiotic-resistant pathogens.

In the context of anticancer research, 5,7-Dichloroquinoxaline has been investigated for its ability to interfere with key signaling pathways in cancer cells. A 2023 study highlighted its potential as a kinase inhibitor, particularly in targeting tyrosine kinases involved in tumor proliferation. The study reported that certain derivatives of 5,7-Dichloroquinoxaline showed selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting a favorable therapeutic window.

Another area of interest is the antiviral activity of 5,7-Dichloroquinoxaline. Recent in vitro studies have revealed that some of its derivatives can inhibit the replication of RNA viruses, including SARS-CoV-2. These findings open new avenues for the development of broad-spectrum antiviral agents, especially in the wake of emerging viral threats.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of 5,7-Dichloroquinoxaline-based compounds. Future research should focus on structure-activity relationship (SAR) studies to identify the most efficacious and least toxic derivatives. Additionally, in vivo studies are needed to validate the preclinical findings and assess the potential for clinical translation.

In conclusion, 5,7-Dichloroquinoxaline (CAS: 19853-62-4) represents a valuable scaffold in drug discovery, with demonstrated potential across multiple therapeutic areas. Continued research into its derivatives and mechanisms of action will likely yield novel treatments for some of the most pressing medical challenges today.